Cas no 1447914-22-8 ((4-bromo-5-chlorothiophen-2-yl)methanol)

• Product Name: (4-bromo-5-chlorothiophen-2-yl)methanol
• CAS No: 1447914-22-8
• MF: C₅H₄BrClOS
• MW: 227.506658554077
• CID: 6224042
• PubChem ID: 18341112
• Update Time: 2025-05-20

(4-bromo-5-chlorothiophen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-bromo-5-chlorothiophen-2-yl)methanol
• (4-Bromo-5-chloro-2-thienyl)methanol
• QKWNOHJYKKXYJN-UHFFFAOYSA-N
• EN300-1910289
• F70668
• CS-0378933
• A1-60172
• SCHEMBL15111227
• 1447914-22-8

• Inchi： 1S/C5H4BrClOS/c6-4-1-3(2-8)9-5(4)7/h1,8H,2H2
• InChI Key： QKWNOHJYKKXYJN-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(CO)=C1)Cl

Computed Properties

• Exact Mass: 225.88548g/mol
• Monoisotopic Mass: 225.88548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.5Ų

Additional information on (4-bromo-5-chlorothiophen-2-yl)methanol

The Chemical Compound CAS No. 1447914-22-8: (4-Bromo-5-Chlorothiophen-2-yl)Methanol

The compound with CAS No. 1447914-22-8, commonly referred to as (4-bromo-5-chlorothiophen-2-yl)methanol, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which combines a thiophene ring substituted with bromine and chlorine atoms, along with a methanol group attached at the 2-position of the thiophene ring. The thiophene moiety is a five-membered aromatic heterocycle containing one sulfur atom, which contributes to the compound's distinctive electronic properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of (4-bromo-5-chlorothiophen-2-yl)methanol through various methodologies, including cross-coupling reactions and directed metallation strategies. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material development. The presence of both bromine and chlorine substituents on the thiophene ring imparts a high degree of functional versatility, making this compound an ideal candidate for further chemical modifications.

One of the most promising applications of (4-bromo-5-chlorothiophen-2-yl)methanol lies in its potential as a building block for constructing bioactive molecules. Researchers have demonstrated that this compound can serve as a precursor for synthesizing complex heterocyclic structures, which are often found in natural products and pharmacologically active agents. For instance, recent studies have highlighted its utility in the construction of anti-inflammatory and anticancer agents through strategic substitution reactions.

In addition to its role in drug discovery, (4-bromo-5-chlorothiophen-2-yl)methanol has also been explored for its electronic properties in materials science. The thiophene-based framework is known for its ability to participate in π-conjugation, which is a key feature in designing organic semiconductors and conductive polymers. By incorporating this compound into polymer backbones, scientists have achieved enhanced charge transport properties, paving the way for its use in next-generation electronic devices such as organic light-emitting diodes (OLEDs) and flexible electronics.

The synthesis of (4-bromo-5-chlorothiophen-2-yl)methanol typically involves a multi-step process that begins with the preparation of the thiophene derivative followed by selective functionalization at specific positions. One widely adopted approach involves the use of transition metal catalysts to facilitate coupling reactions between aryl halides and alcohols. This method ensures high regioselectivity and scalability, making it suitable for both academic research and industrial production.

From an analytical standpoint, the characterization of (4-bromo-5-chlorothiophen-2-yl)methanol relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide critical insights into the compound's molecular structure, purity, and stability under various conditions. Recent studies have also employed computational chemistry tools to predict the compound's reactivity and electronic properties, further enhancing our understanding of its behavior in different chemical environments.

In conclusion, (4-bromo-5-chlorothiophen-2-yl)methanol represents a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and materials science, positions it as a key player in future innovations within organic chemistry and related fields.